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Compound of Interest

Compound Name: 1-Pyrenebutanol

Cat. No.: B1224789 Get Quote

Technical Support Center: 1-Pyrenebutanol
This guide provides best practices for the storage and handling of 1-Pyrenebutanol to ensure

its stability and integrity in research applications. It is intended for researchers, scientists, and

professionals in drug development.

Frequently Asked Questions (FAQs)
Storage and Stability

Q1: What are the recommended storage conditions for 1-Pyrenebutanol? A1: To ensure the

long-term stability of 1-Pyrenebutanol, it should be stored in a cool, dry, and well-ventilated

area.[1] It is crucial to keep the container tightly sealed to prevent contamination and

degradation.[1] For optimal stability, it is recommended to store the compound at room

temperature.[2]

Q2: How should I store 1-Pyrenebutanol to prevent degradation? A2: 1-Pyrenebutanol
should be stored in its original container, which is typically a polyethylene or polypropylene

container, to avoid reactions with incompatible materials.[1] The container should be securely

sealed and protected from physical damage.[1] As pyrene derivatives can be sensitive to

light, storing the container in a dark place or using an amber vial is a recommended

precautionary measure to prevent photodegradation.
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Q3: What is the expected shelf-life of 1-Pyrenebutanol? A3: While specific shelf-life data for

1-Pyrenebutanol is not readily available, the product is considered stable under

recommended storage conditions.[1] To ensure its integrity, it is best practice to use it within

the manufacturer's recommended timeframe and to regularly inspect the material for any

changes in appearance.

Handling and Safety

Q4: What personal protective equipment (PPE) should I use when handling 1-
Pyrenebutanol? A4: When handling 1-Pyrenebutanol, it is essential to use appropriate

personal protective equipment to avoid direct contact. This includes wearing a dust mask

(such as a type N95), safety glasses or eyeshields, and chemical-resistant gloves.[3]

Q5: What are the primary hazards associated with 1-Pyrenebutanol? A5: 1-Pyrenebutanol
is considered a hazardous substance.[1] It can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[4] It is important to avoid inhalation of the powder and

any direct contact with skin and eyes.[1]

Q6: How should I handle spills of 1-Pyrenebutanol? A6: For minor spills, you should

immediately clean them up using dry procedures to avoid generating dust.[1] Wear your full

PPE, and sweep or vacuum the spilled material into a clean, dry, and sealable container for

disposal.[1] For major spills, it is important to alert others in the area and, if necessary,

emergency responders.[1]

Experimental Use

Q7: In what solvents is 1-Pyrenebutanol soluble? A7: The safety data sheet indicates that 1-
Pyrenebutanol does not mix well with water.[1] Based on its chemical structure as a pyrene

derivative with an alcohol functional group, it is expected to be soluble in a range of organic

solvents such as dichloromethane, chloroform, acetone, and ethyl acetate. However, it is

always recommended to perform a small-scale solubility test with the desired solvent before

preparing a stock solution for your experiment.

Q8: Are there any known incompatibilities for 1-Pyrenebutanol? A8: Yes, 1-Pyrenebutanol
should be stored away from incompatible materials, particularly oxidizing agents like nitrates,

oxidizing acids, and chlorine bleaches, as contact with these may result in ignition.[1]
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Quantitative Data Summary
Property Value Source

Molecular Formula C₂₀H₁₈O [3][5][6]

Molecular Weight 274.36 g/mol [3][5][6]

Melting Point 80-83 °C [2][3]

Appearance
Yellow-tan powder / White to

light yellow solid
[1][2]

Purity 99% [3][5]

Experimental Workflow
Below is a generalized workflow for handling and using 1-Pyrenebutanol in a typical laboratory

experiment. This workflow emphasizes safety and proper handling to ensure experimental

success and user safety.
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General Experimental Workflow for 1-Pyrenebutanol
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Caption: General workflow for handling 1-Pyrenebutanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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